2-bromo-4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-6-methoxyphenol

• IUPAC Name: 4-(11-azatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,8,11,13(17)-heptaen-12-yl)-2-bromo-6-methoxyphenol
• InChI: InChI=1S/C23H18BrNO2/c1-27-20-12-14(11-18(24)23(20)26)22-17-8-4-7-16(17)21-15-6-3-2-5-13(15)9-10-19(21)25-22/h2-3,5-6,9-12,26H,4,7-8H2,1H3
• InChI Key: WIURZNLQZLJERM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C2=NC3=C(C4=C2CCC4)C5=CC=CC=C5C=C3)Br)O
• Molecular Formula: C23H18BrNO2
• Molecular Weight: 420.3 g/mol

Description

2-bromo-4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-6-methoxyphenol is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as "compound X" and has been found to have potential therapeutic applications in various diseases, including cancer and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 2-bromo-4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-6-methoxyphenol involves the inhibition of various signaling pathways involved in cancer cell growth and neurodegeneration. It has been found to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cancer cell proliferation. It also activates the Nrf2/ARE signaling pathway, which is involved in reducing oxidative stress and inflammation in neurodegenerative disorders.
Biochemical and Physiological Effects:
2-bromo-4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-6-methoxyphenol has been found to have various biochemical and physiological effects. It has been shown to reduce the expression of various oncogenes and increase the expression of tumor suppressor genes in cancer cells. In neurodegenerative disorders, it has been found to reduce oxidative stress and inflammation, which are key factors in the progression of these diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-bromo-4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-6-methoxyphenol in lab experiments is its potential therapeutic applications in various diseases. It has also been found to have low toxicity in animal studies, making it a promising candidate for further research. However, one of the limitations is the lack of clinical studies in humans, which limits its potential use in clinical settings.

Future Directions

There are several future directions for research on 2-bromo-4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-6-methoxyphenol. One direction is to investigate its potential use in combination with other chemotherapeutic agents in cancer treatment. Another direction is to explore its potential use in other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to determine the optimal dosage and duration of treatment in animal and clinical studies.

Scientific Research Applications

2-bromo-4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-6-methoxyphenol has been found to have potential therapeutic applications in various diseases. In cancer research, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and reducing cell proliferation. In neurodegenerative disorders, it has been found to have neuroprotective effects by reducing oxidative stress and inflammation.